(3-methylphenyl)(4,4,6-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)methanone

Specification

• Molecular Formula: C21H19NOS3
• Molecular Weight: 397.6 g/mol
• IUPAC Name: (3-methylphenyl)-(4,4,6-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)methanone
• Standard InChI: InChI=1S/C21H19NOS3/c1-12-7-5-9-14(11-12)19(23)22-17-13(2)8-6-10-15(17)16-18(21(22,3)4)25-26-20(16)24/h5-11H,1-4H3
• Standard InChI Key: YZNSRDOQSRKBDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2C3=C(C=CC=C3C4=C(C2(C)C)SSC4=S)C

Introduction

The compound (3-methylphenyl)(4,4,6-trimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)methanone is a complex organic molecule that belongs to the class of dithioloquinolines. These compounds are known for their unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, and potential applications based on available research.

Synthesis Methods

The synthesis of (3-methylphenyl)(4,4,6-trimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)methanone typically involves multi-step reactions starting from simpler precursors. A common approach includes the formation of the dithioloquinoline core followed by the introduction of the thioxo group and the methanone linkage.

Synthesis Steps:

• Formation of Dithioloquinoline Core: This involves the reaction of appropriate thiophene and quinoline derivatives.

• Introduction of Thioxo Group: Typically achieved through the use of sulfur-containing reagents.

• Methanone Linkage Formation: Involves the reaction with 3-methylbenzoyl chloride or similar reagents.

Potential Applications

Dithioloquinolines, including (3-methylphenyl)(4,4,6-trimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)methanone, have been explored for their potential in various fields:

• Pharmaceuticals: These compounds have shown promise in biological assays, particularly in the context of antimicrobial and anticancer activities.

• Materials Science: Their unique electronic properties make them candidates for applications in organic electronics.

Biological Activity

Studies have indicated that dithioloquinolines exhibit significant biological activity, including:

Compound Feature	Biological Activity
Antimicrobial	Effective against certain bacteria and fungi.
Anticancer	Shows potential in inhibiting cancer cell growth.